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Compound of Interest

Compound Name: Jun12682

Cat. No.: B15137177

For Immediate Reference by Laboratory Professionals

This document provides critical safety, handling, and disposal protocols for Jun12682, an
experimental antiviral medication being investigated for its potential against COVID-19.[1] As a
potent inhibitor of the SARS-CoV-2 papain-like protease (PLpro), this compound requires
careful management in a laboratory setting to ensure personnel safety and environmental
protection.[1][2]

Hazard Identification and Safety Precautions

Junl12682 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[3] Adherence to the following safety measures is mandatory.

Personal Protective Equipment (PPE):

Equipment Specification

Eye Protection Safety goggles with side-shields
Hand Protection Protective gloves

Body Protection Impervious clothing

Respiratory Protection Suitable respirator

Data sourced from the Jun12682 Material Safety Data Sheet.[3]
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Handling and Storage:

Proper handling and storage are crucial to maintain the integrity of Jun12682 and the safety of
laboratory personnel.

Condition Specification

Avoid inhalation, and contact with eyes and
skin. Prevent dust and aerosol formation. Use

Handling ) ] o
only in areas with adequate exhaust ventilation.

[3]

st (Powder) -20°C in a tightly sealed container in a cool,
orage (Powder
J well-ventilated area.[3]

St (in Solvent) -80°C in a tightly sealed container in a cool,
orage (in Solven
J well-ventilated area.[3]

Keep away from direct sunlight and sources of
General _—
ignition.[3]

Data sourced from the Jun12682 Material Safety Data Sheet.[3]

Disposal Procedures

The primary disposal directive for Jun12682 is to dispose of contents and container to an
approved waste disposal plant.[3] This ensures that the compound, which is highly toxic to
aquatic life, does not enter the environment.[3]

Step-by-Step Disposal Protocol:
e Segregation: Keep Jun12682 waste separate from other laboratory waste streams.

» Containment: Ensure waste containers are clearly labeled, tightly sealed, and appropriate for
chemical waste.

» Collection: Arrange for collection by a licensed and approved hazardous waste disposal
company.
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e Documentation: Maintain all records of waste disposal in accordance with institutional and

regulatory requirements.

Emergency and First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route

First Aid Protocol

If Swallowed

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[3]

Eye Contact

Remove contact lenses, locate an eye-wash
station, and flush eyes immediately with large
amounts of water. Separate eyelids to ensure

adequate flushing. Call a physician promptly.[3]

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes and call a physician.[3]

Inhalation

Immediately move the individual to fresh air. If
breathing is difficult, administer cardiopulmonary
resuscitation (CPR).[3]

Data sourced from the Jun12682 Material Safety Data Sheet.[3]

Visualized Workflows

To further clarify procedural flows, the following diagrams illustrate the standard operating

procedure for handling and the mandatory disposal pathway for Jun12682.
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Safe Handling Workflow
Preparation:

(Don appropriate PPE)

Handling:
Weigh/aliquot in ventilated area

'

Storage:

Cleanup:
Store at correct temperature Decontaminate work surfaces

.

J

Disposal Pathway

(Collect Jun12682 Waste)
C_abel as Hazardous Chemical Waste)
(Seal in Approved Containe)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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